Cas no 2680843-16-5 (3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid)

3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid is a fluorinated amino acid derivative with a unique structural framework, combining a hydroxy group, a methyl substituent, and a trifluoroacetamido moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as a building block for peptidomimetics or bioactive molecules. The trifluoroacetamido group enhances metabolic stability, while the hydroxy and carboxyl functionalities provide sites for further derivatization. Its stereochemistry and functional group arrangement make it valuable for studying enzyme inhibition or designing fluorinated analogs of natural products. The compound’s structural features may also contribute to improved binding affinity or pharmacokinetic properties in drug discovery applications.
3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid structure
2680843-16-5 structure
Product Name:3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid
CAS No:2680843-16-5
MF:C7H10F3NO4
MW:229.153812885284
CID:6030259
PubChem ID:165936651
Update Time:2025-10-29

3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2680843-16-5
    • EN300-28275197
    • 3-hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid
    • 3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid
    • Inchi: 1S/C7H10F3NO4/c1-3(12)6(2,5(14)15)11-4(13)7(8,9)10/h3,12H,1-2H3,(H,11,13)(H,14,15)
    • InChI Key: VEFBYNOPRQTNEC-UHFFFAOYSA-N
    • SMILES: FC(C(NC(C(=O)O)(C)C(C)O)=O)(F)F

Computed Properties

  • Exact Mass: 229.05619229g/mol
  • Monoisotopic Mass: 229.05619229g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 86.6Ų

3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid Pricemore >>

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Additional information on 3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid

Introduction to 3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680843-16-5)

3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680843-16-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxy group, a methyl group, and a trifluoroacetamido moiety. These functional groups contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of 3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid is represented by the molecular formula C9H11F3N2O3. The presence of the trifluoroacetamido group imparts significant stability and reactivity to the molecule, making it suitable for various chemical reactions and biological studies. The hydroxy and methyl groups further enhance its solubility and bioavailability, which are crucial factors in drug development.

Recent studies have explored the potential of 3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid in various therapeutic areas. One notable application is in the treatment of metabolic disorders. Research has shown that this compound can modulate key metabolic pathways, potentially offering new avenues for the management of conditions such as diabetes and obesity. The mechanism of action involves the regulation of enzymes involved in glucose and lipid metabolism, which can lead to improved insulin sensitivity and reduced adipose tissue accumulation.

In addition to its metabolic effects, 3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to interfere with signaling pathways that mediate inflammation.

The pharmacokinetic properties of 3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid have also been studied extensively. Its high solubility and stability make it an attractive candidate for oral administration. Preclinical studies have shown that it exhibits good absorption in the gastrointestinal tract and has a favorable distribution profile in tissues. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with the major metabolites being excreted through urine and bile.

Toxicity studies have indicated that 3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid has a favorable safety profile at therapeutic doses. Animal models have shown no significant adverse effects at doses up to 100 mg/kg/day. However, as with any new drug candidate, further long-term toxicity studies are necessary to ensure its safety in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacokinetic behavior. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In conclusion, 3-Hydroxy-2-methyl-2-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680843-16-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies will continue to elucidate its full potential and pave the way for its potential use as a novel therapeutic agent.

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